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Compound of Interest

Compound Name: (R)-Oxybutynin-d10

Cat. No.: B15616525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-
Oxybutynin-d10. It is important to note that while this document focuses on the deuterated
form, the safety data presented is based on its non-deuterated counterpart, (R)-Oxybutynin and
its hydrochloride salt, as specific safety data for the deuterated compound is not readily
available. The primary use of (R)-Oxybutynin-d10 is for research purposes, including its use
as an internal standard in pharmacokinetic studies.

Chemical and Physical Properties

(R)-Oxybutynin is a tertiary amine with antimuscarinic and antispasmodic properties.[1] It acts
as a competitive antagonist of acetylcholine at postganglionic muscarinic receptors, leading to
the relaxation of smooth muscles, such as those in the bladder.[2][3] The following table
summarizes the key chemical and physical properties of the non-deuterated form.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15616525?utm_src=pdf-interest
https://www.benchchem.com/product/b15616525?utm_src=pdf-body
https://www.benchchem.com/product/b15616525?utm_src=pdf-body
https://www.benchchem.com/product/b15616525?utm_src=pdf-body
https://www.pharmacompass.com/chemistry-chemical-name/r-oxybutynin
https://pmc.ncbi.nlm.nih.gov/articles/PMC2859137/
https://www.ncbi.nlm.nih.gov/books/NBK499985/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C22H31NO3 [1]
Molecular Weight 357.5 g/mol [1][4]
Melting Point 57°C (134.6°F) [5]
Appearance White, solid crystalline powder [5]
Solubility Readily soluble in water [2]

Hazard Identification and Toxicology

(R)-Oxybutynin is classified as harmful if swallowed and may cause an allergic skin reaction. It
can also cause serious eye irritation and may lead to respiratory irritation.[6]

Toxicological Data (Oxybutynin Hydrochloride):

Test Species Route Value Reference
LD50 Rat Oral 460 mg/kg [6][7]

LD50 Rat Intraperitoneal 223 mg/kg [6]

LD50 Rat Subcutaneous 740 mg/kg [6]

TDLO Woman Oral 2 mg/kg [6]

Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.
Potential Health Effects:

o Eye Contact: Causes serious eye irritation.[6]

« Skin Contact: May cause an allergic skin reaction.[6]

 Inhalation: May cause respiratory irritation.[6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.pharmacompass.com/chemistry-chemical-name/r-oxybutynin
https://www.pharmacompass.com/chemistry-chemical-name/r-oxybutynin
https://pubchem.ncbi.nlm.nih.gov/compound/Oxybutynin
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01062.pdf?1265922749
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01062.pdf?1265922749
https://pmc.ncbi.nlm.nih.gov/articles/PMC2859137/
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://go.drugbank.com/drugs/DB01062
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://cdn.caymanchem.com/cdn/msds/23825m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Harmful if swallowed.[6][8] Symptoms of overdose may include central nervous
system overactivity, fever, cardiac arrhythmias, vomiting, respiratory failure, paralysis, and

coma.[3]

Handling and Personal Protective Equipment

Proper handling procedures and the use of personal protective equipment (PPE) are crucial to
minimize exposure and ensure safety in a laboratory setting.

General Laboratory Safety Workflow:
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Preparation

Review Safety Data Sheet (SDS)

\ 4

Assess Risks

\

Select Appropriate PPE

Handling
\4

Work in a well-ventilated area (e.g., fume hood)

\

Weigh and handle solid material carefully

\

Avoid generating dust

\

Prepare solutions

Emergency Response

Cleanup and Disposal

In case of spill, follow containment procedures In case of exposure, administer first aid

Decontaminate work surfaces

\

Seek medical attention if necessary Dispose of waste according to regulations

A4

Wash hands thoroughly

Click to download full resolution via product page
Caption: General workflow for safely handling chemical compounds in a laboratory.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[8]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[5][8]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Reference

Eye Contact

Rinse opened eye for several
minutes under running water. If
symptoms persist, consult a

doctor.

[6]

Skin Contact

After contact with skin, wash
immediately with plenty of
water and non-abrasive soap.
If irritation persists, seek

medical attention.

[5]

Move the victim to a well-

Inhalation ventilated area. Seek [5]
immediate medical attention.
Do not induce vomiting.
Loosen tight clothing. If the

Ingestion victim is not breathing, perform 5]

mouth-to-mouth resuscitation.
Seek immediate medical

attention.

Fire and Explosion Hazard

o Flammability: May be combustible at high temperatures.[5]

e Products of Combustion: Carbon oxides (CO, CO2) and nitrogen oxides (NO, NO2).[5]
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» Fire Fighting Media: Use dry chemical powder for small fires. For large fires, use water spray,
fog, or foam. Do not use a water jet.[5]

» Special Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[9]

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the compound and protect
the environment.

Storage:

» Store at room temperature, between 20°C to 25°C (68°F to 77°F).[10]
o Keep the container tightly closed in a dry and well-ventilated place.[8]
o Store locked up.[9]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[8][9]

e Do not empty into drains.[8]

Accidental Release Measures

In case of a spill, follow these procedures:

o Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.

o Large Spill: Use a shovel to put the material into a convenient waste disposal container.
e Avoid creating dust.[9]

o Ensure adequate ventilation.
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o Prevent further leakage or spillage if safe to do so.[9]

This guide provides a summary of the available safety and handling information for (R)-
Oxybutynin-d10, based on data for the non-deuterated form. Researchers and scientists
should always consult the most current and specific Safety Data Sheet for the lot number of the
material they are handling and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

